Ethyl 3-(fluorosulfonylmethyl)-1,2-oxazole-5-carboxylate

• IUPAC Name: ethyl 3-(fluorosulfonylmethyl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C7H8FNO5S/c1-2-13-7(10)6-3-5(9-14-6)4-15(8,11)12/h3H,2,4H2,1H3
• InChI Key: UXDBYCXQYSCBJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NO1)CS(=O)(=O)F
• Molecular Formula: C7H8FNO5S
• Molecular Weight: 237.21 g/mol

Description

Ethyl 3-(fluorosulfonylmethyl)-1,2-oxazole-5-carboxylate, also known as EFMC, is a chemical compound that has shown potential in various scientific research applications. This compound is a heterocyclic organic compound that contains a fluorosulfonylmethyl group and an oxazole ring. The synthesis method of EFMC involves the reaction of ethyl 2-oxo-2H-azirine-3-carboxylate with sodium fluoride and sulfur dioxide in the presence of a catalyst.

Scientific Research Applications

Applications in Chemical Synthesis

Ethyl 3-(fluorosulfonylmethyl)-1,2-oxazole-5-carboxylate has shown utility in various chemical synthesis processes. Slobodyanyuk et al. (2019) detailed an efficient method for the preparation of sp3-enriched 4,5-disubstituted oxazoles, utilizing ethyl oxazole-4-carboxylates as key intermediates. These intermediates were transformed into advanced building blocks for synthetic and medicinal chemistry, including chlorides, azides, amines, and sulfonyl chlorides, with high yields and versatility in their functional groups (Slobodyanyuk et al., 2019).

Utility in Biological Studies

The compound has also been involved in the synthesis of molecules with potential biological activities. Başoğlu et al. (2013) described the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties and ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with various nuclei. These synthesized compounds exhibited promising antimicrobial, anti-lipase, and anti-urease activities, indicating their potential as bioactive agents (Başoğlu et al., 2013).

In Crystallography and Material Sciences

Ethyl 3-(fluorosulfonylmethyl)-1,2-oxazole-5-carboxylate-related compounds have been used in crystallography and material sciences studies. Choi et al. (2009) and others investigated the crystal structures of various compounds prepared by alkaline hydrolysis of related ethyl acetate compounds. These studies provided insights into the molecular interactions and crystal packing, highlighting the role of hydrogen bonding and π–π interactions in the structural organization of these materials (Choi et al., 2009).